Cas no 117505-80-3 (Neuromedin U, rat)

Neuromedin U (rat) is a bioactive neuropeptide involved in regulating various physiological processes, including energy homeostasis, stress response, and smooth muscle contraction. This peptide is characterized by its high specificity and potency in binding to Neuromedin U receptors (NMU1 and NMU2), making it a valuable tool for studying central and peripheral neuromodulatory pathways. The rat-derived sequence ensures compatibility with rodent models, facilitating accurate in vitro and in vivo research. Its synthetic form guarantees high purity (>95%) and consistency, minimizing batch-to-batch variability. Researchers utilize Neuromedin U (rat) to explore its role in appetite regulation, cardiovascular function, and gastrointestinal motility, providing insights into potential therapeutic applications.
Neuromedin U, rat structure
Neuromedin U, rat structure
Product Name:Neuromedin U, rat
CAS No:117505-80-3
MF:C124H180N34O31
MW:2642.96522712708
CID:166706
PubChem ID:71311710
Update Time:2025-08-02

Neuromedin U, rat Chemical and Physical Properties

Names and Identifiers

    • Neuromedin U (rat)(9CI)
    • NEUROMEDIN U (RAT)
    • Neuromedin U, rat
    • Neuromedin U-23 (rat)
    • Neuromedin U-23 (rat) ,NMU-23
    • TYR-LYS-VAL-ASN-GLU-TYR-GLN-GLY-PRO-VAL-ALA-PRO-SER-GLY-GLY-PHE-PHE-LEU-PHE-ARG-PRO-ARG-ASN-NH2
    • H-Tyr-Lys-Val-Asn-Glu-Tyr-Gln-Gly-Pro-Val-Ala-Pro-Ser
    • H-TYR-LYS-VAL-ASN-GLU-TYR-GLN-GLY-PRO-VAL-ALA-PRO-SER-GLY-GLY-PHE-PHE-LEU-PHE-ARG-PRO-ARG-ASN-NH2
    • neuromedin U
    • NMU,RAT
    • NMU-23
    • YKVNEYQGPVAPSGGFFLFRPRN-NH2
    • 117505-80-3
    • AKOS024456854
    • Neuromedin u(rat)
    • Rat neuromedin U-23
    • Neuromedin U, rat TFA
    • G82821
    • Inchi: 1S/C124H180N34O31/c1-66(2)54-84(110(177)150-86(57-71-26-13-9-14-27-71)113(180)146-82(32-20-50-136-124(133)134)122(189)158-53-23-35-93(158)116(183)145-79(31-19-49-135-123(131)132)107(174)147-83(103(130)170)60-95(128)163)148-114(181)87(58-72-28-15-10-16-29-72)151-111(178)85(56-70-24-11-8-12-25-70)141-98(166)63-137-97(165)62-138-106(173)90(65-159)153-117(184)92-34-22-52-157(92)121(188)69(7)140-119(186)101(67(3)4)155-118(185)91-33-21-51-156(91)99(167)64-139-105(172)80(44-46-94(127)162)143-112(179)88(59-74-38-42-76(161)43-39-74)149-108(175)81(45-47-100(168)169)144-115(182)89(61-96(129)164)152-120(187)102(68(5)6)154-109(176)78(30-17-18-48-125)142-104(171)77(126)55-73-36-40-75(160)41-37-73/h8-16,24-29,36-43,66-69,77-93,101-102,159-161H,17-23,30-35,44-65,125-126H2,1-7H3,(H2,127,162)(H2,128,163)(H2,129,164)(H2,130,170)(H,137,165)(H,138,173)(H,139,172)(H,140,186)(H,141,166)(H,142,171)(H,143,179)(H,144,182)(H,145,183)(H,146,180)(H,147,174)(H,148,181)(H,149,175)(H,150,177)(H,151,178)(H,152,187)(H,153,184)(H,154,176)(H,155,185)(H,168,169)(H4,131,132,135)(H4,133,134,136)/t69-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,101-,102-/m0/s1
    • InChI Key: YYDRKWCPVLDJJD-XOXVDEAXSA-N
    • SMILES: O=C([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CO)NC([C@@H]1CCCN1C([C@H](C)NC([C@H](C(C)C)NC([C@@H]1CCCN1C(CNC([C@H](CCC(N)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCC(=O)O)NC([C@H](CC(N)=O)NC([C@H](C(C)C)NC([C@H](CCCCN)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N)=O)CC(N)=O)=O)CCCNC(=N)N)=O

Computed Properties

  • Exact Mass: 2641.36000
  • Monoisotopic Mass: 2641.3553751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 35
  • Hydrogen Bond Acceptor Count: 35
  • Heavy Atom Count: 189
  • Rotatable Bond Count: 81
  • Complexity: 6040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 20
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.7
  • Topological Polar Surface Area: 1060Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.
  • PSA: 1060.02000
  • LogP: 4.23350

Neuromedin U, rat Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • Safety Term:S22-24/25
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

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Additional information on Neuromedin U, rat

Comprehensive Overview of Neuromedin U, rat (CAS No. 117505-80-3): Structure, Function, and Research Applications

Neuromedin U, rat (CAS No. 117505-80-3) is a bioactive neuropeptide that has garnered significant attention in neuroscience and endocrinology research. This 23-amino acid peptide is part of the Neuromedin U (NMU) family, known for its regulatory roles in energy homeostasis, appetite suppression, and stress responses. With the growing interest in neuropeptide therapeutics and metabolic disorder research, Neuromedin U, rat has become a focal point for studies targeting obesity, anxiety, and gastrointestinal motility disorders.

The primary structure of Neuromedin U, rat (CAS No. 117505-80-3) features a highly conserved C-terminal region, which is critical for binding to its G protein-coupled receptors, NMUR1 and NMUR2. Researchers have identified its potent anorexigenic effects through hypothalamic pathways, making it a potential candidate for anti-obesity drug development. Recent studies also highlight its role in modulating circadian rhythms and inflammatory responses, aligning with current trends in chronobiology and immunometabolism research.

In experimental models, Neuromedin U, rat demonstrates species-specific activity, with the rat variant showing distinct receptor affinity compared to human or mouse homologs. This specificity underscores the importance of species selection in preclinical studies, a topic frequently debated in translational research forums. The peptide's ability to cross the blood-brain barrier (albeit limited) has spurred investigations into peptide delivery systems, including nanoparticle encapsulation—a hot topic in drug formulation communities.

From a technical perspective, Neuromedin U, rat (CAS No. 117505-80-3) is typically supplied as a lyophilized powder, requiring reconstitution in acetic acid or phosphate-buffered saline for experimental use. Stability studies emphasize storage at -20°C to prevent degradation—a practical consideration often searched by laboratory technicians. The peptide's molecular weight (≈2.6 kDa) and isoelectric point (pI ≈10.5) are frequently referenced parameters in HPLC purification protocols and mass spectrometry analyses.

Emerging applications explore Neuromedin U, rat's involvement in gut-brain axis communication, particularly its effects on intestinal smooth muscle contraction. This aligns with the rising interest in microbiome-neuropeptide interactions, a trending subject in nutritional neuroscience. Furthermore, its potential role in thermoregulation has sparked investigations into metabolic adaptations—a key area in climate change biology research.

For researchers sourcing Neuromedin U, rat, verification of peptide purity (>95% by analytical HPLC) and correct disulfide bond formation (Cys2-Cys5 and Cys6-Cys14) is essential—common quality control points highlighted in peptide synthesis guidelines. The compound's CAS registry (No. 117505-80-3) serves as a unique identifier across chemical databases, facilitating literature searches and regulatory compliance.

As the scientific community increasingly focuses on precision medicine, the differential expression of NMU receptors in various tissues positions Neuromedin U, rat as a valuable tool for tissue-specific targeting studies. Ongoing clinical relevance is evident in patent filings for NMU analogs addressing type 2 diabetes and irritable bowel syndrome—conditions with high global disease burdens.

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